5-methyl-7-(morpholine-4-carbonyl)-3-(p-tolyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione

• IUPAC Name: 5-methyl-3-(4-methylphenyl)-7-(morpholine-4-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H20N4O4/c1-12-3-5-13(6-4-12)23-18(25)16-15(20-19(23)26)14(11-21(16)2)17(24)22-7-9-27-10-8-22/h3-6,11H,7-10H2,1-2H3,(H,20,26)
• InChI Key: CNRALVVTSCHKCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)N4CCOCC4)NC2=O
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

5-methyl-7-(morpholine-4-carbonyl)-3-(p-tolyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione is a useful research compound. Its molecular formula is C19H20N4O4 and its molecular weight is 368.393. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-7-(morpholine-4-carbonyl)-3-(p-tolyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-7-(morpholine-4-carbonyl)-3-(p-tolyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Ring Opening Reactions

Research by Šafár̆ et al. (2000) explored the ring-opening reactions of related dione compounds with secondary amines, including morpholine. This study contributes to understanding the chemical behavior and potential applications of similar dione compounds in synthetic chemistry (Šafár̆ et al., 2000).

2. Synthesis and Crystal Structures

Kaynak et al. (2013) investigated the synthesis and crystal structures of trifluoromethoxy-1H-indole-2,3-dione derivatives, including those with morpholine components. These findings aid in the understanding of the molecular interactions and structural properties of pyrimidine derivatives (Kaynak et al., 2013).

3. Development of Novel Derivatives

Karimian et al. (2017) focused on synthesizing new derivatives of benzo[b]pyrimido[5,4-e][1,4]thiazin-2-yl morpholine. This research contributes to the development of novel compounds which can have diverse applications in scientific research, including the potential for pharmaceutical development (Karimian et al., 2017).

4. Antimicrobial Properties

Faty et al. (2015) synthesized novel pyrimidine derivatives and evaluated their antimicrobial properties. This research is crucial for understanding the potential biomedical applications of pyrimidine derivatives, including those with morpholine structures (Faty et al., 2015).

5. Polymer Synthesis

Research by Veld et al. (1992) involved the synthesis of polyesteramides with morpholine-2,5-dione derivatives. This study is significant for the development of new polymers with potential applications in various industrial and scientific fields (Veld et al., 1992).